1-[4-(allyloxy)benzoyl]-3,4,5-trimethyl-1H-pyrazole

• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol
• IUPAC Name: (4-prop-2-enoxyphenyl)-(3,4,5-trimethylpyrazol-1-yl)methanone
• InChI: InChI=1S/C16H18N2O2/c1-5-10-20-15-8-6-14(7-9-15)16(19)18-13(4)11(2)12(3)17-18/h5-9H,1,10H2,2-4H3
• InChI Key: UNJANYNHNSZGMB-UHFFFAOYSA-N
• SMILES: CC1=C(N(N=C1C)C(=O)C2=CC=C(C=C2)OCC=C)C

Description

1-[4-(allyloxy)benzoyl]-3,4,5-trimethyl-1H-pyrazole, commonly known as ATMP, is a synthetic compound that has gained significant attention in the field of scientific research. ATMP is a pyrazole derivative that has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for various applications in the laboratory setting. In

Mechanism of Action

The mechanism of action of ATMP is not yet fully understood. However, studies have suggested that ATMP may exert its anti-cancer and anti-inflammatory effects through the modulation of various cellular pathways. For example, ATMP has been found to inhibit the activity of certain enzymes that are involved in cancer cell proliferation. Additionally, ATMP has been found to regulate the expression of certain genes that are involved in inflammation.
Biochemical and Physiological Effects:
ATMP has been found to exhibit a range of biochemical and physiological effects. Some of the most significant effects of ATMP include its anti-cancer and anti-inflammatory properties. Additionally, ATMP has been found to exhibit antioxidant properties, which could have applications in the treatment of oxidative stress-related diseases. ATMP has also been found to exhibit neuroprotective properties, making it a potential candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using ATMP in lab experiments is its versatility. ATMP has been found to exhibit a range of properties that make it suitable for various applications in scientific research. Additionally, the synthesis method for ATMP has been optimized to yield a high purity and high yield of the compound. However, one of the limitations of using ATMP in lab experiments is the lack of information regarding its mechanism of action. Further research is needed to fully understand the mechanism of action of ATMP.

Future Directions

There are several future directions for the research on ATMP. One of the most significant directions is the development of ATMP-based anti-cancer drugs. Studies have shown that ATMP exhibits anti-cancer properties, making it a promising candidate for the development of new anti-cancer drugs. Additionally, further research is needed to fully understand the mechanism of action of ATMP and its potential applications in the treatment of various diseases. Finally, the optimization of the synthesis method for ATMP could lead to the development of more efficient and cost-effective methods for the production of the compound.

Synthesis Methods

ATMP can be synthesized through a multi-step process involving the reaction of 4-allyloxybenzoyl chloride with 3,4,5-trimethylpyrazole in the presence of a base. The resulting product is then purified through column chromatography to obtain the pure compound. This synthesis method has been optimized to yield a high purity and high yield of ATMP.

Scientific Research Applications

ATMP has been found to exhibit a range of properties that make it a promising candidate for various applications in scientific research. One of the most significant applications of ATMP is in the field of cancer research. Studies have shown that ATMP exhibits anti-cancer properties, making it a potential candidate for the development of anti-cancer drugs. ATMP has also been found to exhibit anti-inflammatory properties, which could have applications in the treatment of inflammatory diseases.